(3R,4S)-4-fluoro-N-(propan-2-yl)oxolan-3-amine

• IUPAC Name: (3R,4S)-4-fluoro-N-propan-2-yloxolan-3-amine
• InChI: InChI=1S/C7H14FNO/c1-5(2)9-7-4-10-3-6(7)8/h5-7,9H,3-4H2,1-2H3/t6-,7-/m1/s1
• InChI Key: UBULGNKTKSZDJL-RNFRBKRXSA-N
• Canonical SMILES: CC(C)NC1COCC1F
• Isomeric SMILES: CC(C)N[C@@H]1COC[C@H]1F
• Molecular Formula: C7H14FNO
• Molecular Weight: 147.19 g/mol

Description

(3R,4S)-4-fluoro-N-(propan-2-yl)oxolan-3-amine, also known as FOPOA, is an organic compound that has a wide range of applications in the scientific field. It is a chiral amine, meaning it has two possible configurations, which can be used to create a wide range of products with different properties. FOPOA is a valuable tool for researchers in the field of biochemistry, as it is used in a variety of experiments and applications.

Scientific Research Applications

• PET Radioligand Development for MAO-B Activity Visualization (S. Nag et al., 2013) developed novel fluorine-18 labeled derivatives of propargyl amine as potential PET radioligands. These compounds, including (S)-1-fluoro-N,4-dimethyl-N-(prop-2-ynyl)pent-4-en-2-amine and others, were synthesized for visualizing monoamine oxidase B (MAO-B) activity in the brain. They demonstrated specific binding to MAO-B, making them potential candidates for PET imaging studies.

• Development of Chiral Resolution Reagents (Sergi Rodríguez-Escrich et al., 2005) introduced (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane, a chiral resolution reagent that reacts with various α-chiral primary and secondary amines. This compound is effective for the analysis of scalemic mixtures of amines, showcasing the importance of fluorinated compounds in analytical chemistry.

• Use in Fluorogenic Amine Research (E. Sato et al., 1984) explored 4-amino-7-nitrobenz-2-oxa-1,3-diazole, a key fluorogenic amine, which showed potential as a substrate for microdetermination of chymotrypsin. This research underscores the utility of fluorinated amines in developing substrates for enzyme assays.

• Synthesis and Molecular Properties of Proline Derivatives (A. Testa et al., 2018) studied the synthesis and molecular properties of 3-fluoro-4-hydroxyprolines. These compounds, including (3R,4S)-F-Hyp, are used in medicinal and biological chemistry for their ability to alter proline's natural properties, affecting its recognition by biological systems.

• Orexin-1 Receptor Mechanisms in Binge Eating (L. Piccoli et al., 2012) investigated compounds like GSK1059865, containing a 3-fluoro-2-methoxybenzoyl group, as OX1R antagonists to modulate compulsive food consumption. This research highlights the role of fluorinated compounds in studying neurological and behavioral conditions.